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Compound of Interest

Compound Name: Biotin-D-Glucose

Cat. No.: B12362642

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the in vivo applications of biotinylated
glucose derivatives. This document includes summaries of key quantitative data, detailed
experimental protocols for cited experiments, and visualizations of signaling pathways and
experimental workflows.

Introduction

Biotinylated glucose derivatives are valuable tools in biomedical research, enabling the specific
targeting and visualization of cells and tissues with high glucose uptake, such as tumors and
metabolically active organs. The high affinity of biotin for avidin and streptavidin provides a
versatile platform for attaching various labels, imaging agents, or therapeutic payloads. This
document outlines two primary in vivo applications: the photoaffinity labeling of glucose
transporters (GLUTSs) and the targeted delivery of therapeutics to cancer cells.

Application 1: Photoaffinity Labeling and
Quantification of Cell Surface Glucose Transporters

Biotinylated bis-glucose derivatives serve as powerful photoaffinity labels to quantify the
abundance of glucose transporters on the cell surface in intact tissues. This technique is crucial
for studying glucose metabolism and the effects of physiological stimuli, such as insulin, on
glucose uptake.
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Suantitative Data S

Biotinylated . Fold Increase
Parameter Tissue . . Reference
Probe with Insulin
Cell Surface bio-LC-ATB-
Mouse Heart ~3-fold [1]
GLUT4 Content BGPA
Cell Surface bio-LC-ATB-
Mouse Heart 1.5-fold [1]

GLUT1 Content BGPA

Experimental Workflow: GLUT Photoaffinity Labeling
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In Vivo / Ex Vivo Procedure
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Liposome Design

Grug-loaded Liposoma

Surface Modification with

Biotin and Glucose Ligands
Bio-Glu-Liposome

In Vivo Administration & Targeting
y
Intravenous Injection . .
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Circulation and
Accumulation at Tumor Site
(EPR Effect)
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Binding to Biotin and
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Entracellular Drug Releasa

Therapeutic Effect
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Cell Engineering

Transduce Target Cells
(e.g., Tumor Cells)
with a vector expressing a
membrane-bound reporter fused
to a Biotin Acceptor Peptide (BAP)

Expression of the
BAP-fusion protein on
the cell surface

In Vivo Biotilvlylation & Targeting

Endogenous Biotin Ligase
attaches biotin to the BAP

Systemic Administration of
Streptavidin conjugated to
an imaging agent (e.qg.,
fluorophore, radionuclide)

High-affinity binding of
Streptavidin-conjugate to
biotinylated cells

Imaging
v

In Vivo Imaging
(e.g., Fluorescence, SPECT, MRI)
to visualize the location
of the target cells
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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